1-Bromo-3,3-difluorobutan-2-one

Specification

• Molecular Formula: C4H5BrF2O
• Molecular Weight: 186.98 g/mol
• IUPAC Name: 1-bromo-3,3-difluorobutan-2-one
• Standard InChI: InChI=1S/C4H5BrF2O/c1-4(6,7)3(8)2-5/h2H2,1H3
• Standard InChI Key: QIZMLKCZAXBBPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)CBr)(F)F

Introduction

1-Bromo-3,3-difluorobutan-2-one is a halogenated organic compound with the molecular formula C$_4$H$_5$BrF$_2$O and a molecular weight of 186.98 g/mol. This compound belongs to the class of ketones, which are characterized by the presence of a carbonyl group (C=O). The presence of both bromine and fluorine atoms makes it a versatile intermediate in organic synthesis, particularly in the preparation of fluorinated compounds.

Applications in Organic Synthesis

Halogenated ketones are valuable intermediates in organic synthesis due to their ability to undergo various transformations, such as nucleophilic substitution reactions. The presence of fluorine atoms can lead to the formation of compounds with unique properties, making them useful in pharmaceutical and material science applications.

Toxicity and Safety Considerations

While specific toxicity data for 1-Bromo-3,3-difluorobutan-2-one are not available, halogenated compounds generally require careful handling due to potential toxicity and reactivity. They may exhibit moderate acute oral toxicity and low acute dermal toxicity, similar to other halogenated alkanes.

Availability and Suppliers

1-Bromo-3,3-difluorobutan-2-one is available from chemical suppliers such as Enamine, with shipping options from the United States and other locations.